Cas no 153960-35-1 ((R)-2-[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid methyl ester)

(R)-2-[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid methyl ester structure
153960-35-1 structure
Product Name:(R)-2-[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid methyl ester
CAS No:153960-35-1
MF:C12H23NO4
MW:245.315324068069
CID:2663597
PubChem ID:11954756
Update Time:2025-04-21

(R)-2-[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • N-TERT-BUTOXYCARBONYL-D-TERT-LEUCINE METHYL ESTER
    • D-VALINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-METHYL-, METHYL ESTER
    • 153960-35-1
    • methyl (2R)-3,3-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
    • (R)-2-[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid methyl ester
    • Methyl (R)-2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate
    • SCHEMBL26532366
    • Inchi: 1S/C12H23NO4/c1-11(2,3)8(9(14)16-7)13-10(15)17-12(4,5)6/h8H,1-7H3,(H,13,15)/t8-/m0/s1
    • InChI Key: NDACBWZNPPVOJB-QMMMGPOBSA-N
    • SMILES: O(C(N[C@@H](C(=O)OC)C(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 245.163
  • Monoisotopic Mass: 245.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: 2.6
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